Cas no 2700224-38-8 (4-Bromo-7-chlorobenzo[d]thiazole)

• Product Name: 4-Bromo-7-chlorobenzo[d]thiazole
• CAS No: 2700224-38-8
• MF: C₇H₃BrClNS
• MW: 248.527418375015
• CID: 6627113
• PubChem ID: 156845704
• Update Time: 2025-05-21

4-Bromo-7-chlorobenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-chlorobenzo[d]thiazole
• 4-Bromo-7-chlorobenzothiazole
• SCHEMBL25176853
• G74389
• 2700224-38-8

• Inchi： 1S/C7H3BrClNS/c8-4-1-2-5(9)7-6(4)10-3-11-7/h1-3H
• InChI Key： QSKKRZIDFKDVQS-UHFFFAOYSA-N
• SMILES： S1C2=C(Cl)C=CC(Br)=C2N=C1

Computed Properties

• Exact Mass: 246.88581g/mol
• Monoisotopic Mass: 246.88581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.849±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 321.7±22.0 °C(Predicted)
• pka: -2.21±0.30(Predicted)

Additional information on 4-Bromo-7-chlorobenzo[d]thiazole

4-Bromo-7-chlorobenzo[d]thiazole: A Comprehensive Overview

4-Bromo-7-chlorobenzo[d]thiazole, also known as CAS No. 2700224-38-8, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzo[d]thiazoles, which are derivatives of thiazole fused with a benzene ring. The presence of bromine and chlorine substituents at the 4 and 7 positions, respectively, imparts unique electronic and structural properties to this molecule, making it a valuable compound for various applications.

The structure of 4-bromo-7-chlorobenzo[d]thiazole consists of a benzene ring fused with a thiazole ring, where the sulfur atom is at position 1 and the nitrogen atom is at position 3. The bromine atom is located at position 4 on the benzene ring, while the chlorine atom is at position 7 on the thiazole ring. This substitution pattern influences the compound's reactivity, stability, and electronic properties. Recent studies have highlighted its potential as a building block for constructing advanced materials and bioactive molecules.

In terms of chemical properties, 4-bromo-7-chlorobenzo[d]thiazole exhibits moderate stability under standard conditions. However, it can undergo various reactions depending on the substituents' electronic effects. For instance, the electron-withdrawing nature of bromine and chlorine atoms can activate certain positions on the aromatic ring for electrophilic substitution reactions. This makes it a versatile precursor for synthesizing more complex structures, such as heterocyclic compounds with multiple functional groups.

The synthesis of 4-bromo-7-chlorobenzo[d]thiazole typically involves multi-step processes that include nucleophilic aromatic substitution, coupling reactions, or oxidative cyclization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, researchers have employed transition metal catalysts to facilitate the formation of the thiazole ring under mild conditions. These developments have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

4-Bromo-7-chlorobenzo[d]thiazole has found applications in diverse fields due to its unique properties. In pharmacology, it serves as a scaffold for designing potential drug candidates targeting various diseases. Its ability to form hydrogen bonds and its rigid structure make it an ideal candidate for modulating protein-ligand interactions. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression.

In materials science, this compound has been explored as a component in organic semiconductors and light-emitting materials. Its conjugated system allows for efficient charge transport properties, which are crucial for applications in optoelectronics. Researchers have incorporated 4-bromo-7-chlorobenzo[d]thiazole into polymer frameworks to enhance their electronic performance in devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The toxicity profile of 4-bromo-7-chlorobenzo[d]thiazole has also been investigated to ensure its safe handling and application in industrial settings. Studies indicate that it exhibits low acute toxicity; however, chronic exposure may pose risks to aquatic organisms due to its persistence in certain environments. Regulatory guidelines recommend implementing proper safety measures during its synthesis and use.

In conclusion, 4-bromo-7-chlorobenzo[d]thiazole, with its distinctive structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its role as a building block in organic synthesis, coupled with its potential applications in pharmacology and materials science, underscores its importance in contemporary chemical research. As new discoveries emerge, this compound is expected to contribute even more significantly to advancing technological innovations and therapeutic developments.